Cas no 1515923-03-1 (3-oxopiperazine-1-carboximidamide hydrochloride)

• Product Name: 3-oxopiperazine-1-carboximidamide hydrochloride
• CAS No: 1515923-03-1
• MF: C₅H₁₁ClN₄O
• MW: 178.620039224625
• MDL: MFCD31652518
• CID: 4603390
• Update Time: 2025-05-20

3-oxopiperazine-1-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-oxopiperazine-1-carboximidamidehydrochloride(WXC08129)
• 3-oxopiperazine-1-carboximidamidehydrochloride
• 3-oxopiperazine-1-carboximidamide hydrochloride

• MDL： MFCD31652518
• Inchi： 1S/C5H10N4O.ClH/c6-5(7)9-2-1-8-4(10)3-9;/h1-3H2,(H3,6,7)(H,8,10);1H
• InChI Key： YLDUFEWPGPGTFU-UHFFFAOYSA-N
• SMILES： C(N1CCNC(=O)C1)(N)=N.Cl

Additional information on 3-oxopiperazine-1-carboximidamide hydrochloride

Introduction to 3-oxopiperazine-1-carboximidamide hydrochloride (CAS No. 1515923-03-1)

3-oxopiperazine-1-carboximidamide hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1515923-03-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the piperazine derivatives family, which is renowned for its broad spectrum of biological activities and utility in medicinal chemistry. The structural motif of piperazine, characterized by a six-membered ring containing two nitrogen atoms, makes it a versatile scaffold for designing molecules with potential therapeutic applications.

The chemical structure of 3-oxopiperazine-1-carboximidamide hydrochloride incorporates an imidamide functional group and a hydrochloride salt form, which enhances its solubility and bioavailability. The presence of the oxo group at the 3-position of the piperazine ring introduces electrophilic characteristics, making it a reactive intermediate in various synthetic pathways. This reactivity is particularly valuable in the development of heterocyclic compounds, which are fundamental in drug design.

In recent years, there has been a surge in research focusing on piperazine derivatives due to their demonstrated efficacy in treating neurological disorders, infectious diseases, and inflammatory conditions. The unique pharmacophore of 3-oxopiperazine-1-carboximidamide hydrochloride has garnered attention from medicinal chemists seeking novel scaffolds for drug discovery. Its ability to modulate enzyme activity and receptor binding has been explored in preclinical studies, suggesting its potential as a lead compound for further development.

One of the most compelling aspects of 3-oxopiperazine-1-carboximidamide hydrochloride is its role as a building block in the synthesis of more complex pharmacological agents. The imidamide moiety, in particular, is a critical pharmacophore that has been implicated in the activity of several FDA-approved drugs. Researchers have leveraged this structural feature to develop molecules with enhanced binding affinity and selectivity. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain kinases and proteases, which are key targets in oncology and immunology.

The hydrochloride salt form of 3-oxopiperazine-1-carboximidamide hydrochloride improves its pharmacokinetic properties, ensuring better absorption and distribution within the body. This formulation is particularly advantageous for oral administration, where bioavailability is a critical factor. The salt form also enhances stability, making it easier to handle and store under various conditions.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 3-oxopiperazine-1-carboximidamide hydrochloride. Machine learning algorithms can predict binding affinities and metabolic stability with remarkable accuracy, accelerating the drug discovery process. These computational tools have been instrumental in identifying promising candidates for further experimental validation.

The synthesis of 3-oxopiperazine-1-carboximidamide hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Key steps include cyclization reactions to form the piperazine ring and subsequent functionalization to introduce the oxo group and imidamide moiety. Advances in catalytic methods have improved the efficiency and yield of these synthetic routes, making large-scale production more feasible.

In vitro studies have revealed that 3-oxopiperazine-1-carboximidamide hydrochloride exhibits interesting interactions with biological targets. For example, it has shown potential as an inhibitor of certain bacterial enzymes involved in metabolic pathways critical for survival. This has opened up avenues for developing novel antibiotics targeting resistant strains of pathogens.

The compound's structural flexibility also allows for modifications that can fine-tune its biological activity. By introducing substituents at various positions on the piperazine ring or altering the imidamide group, chemists can generate libraries of analogs with distinct properties. Such diversification is essential for optimizing potency, selectivity, and pharmacokinetic profiles.

The growing interest in 3-oxopiperazine-1-carboximidamide hydrochloride extends beyond academic research into industrial applications. Pharmaceutical companies are investing heavily in developing new drugs based on piperazine derivatives due to their proven track record in clinical success. The compound's versatility makes it an attractive candidate for co-development programs aimed at addressing unmet medical needs.

Regulatory considerations play a crucial role in the commercialization of compounds like 3-oxopiperazine-1-carboximidamide hydrochloride. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical products meet stringent quality standards before reaching patients. Additionally, preclinical data must be meticulously gathered to support safety and efficacy claims during regulatory submissions.

The future prospects for 3-oxopiperazine-1-carboximidamide hydrochloride are promising, with ongoing research exploring its potential in new therapeutic areas. Innovations in drug delivery systems may further enhance its clinical applicability by improving targeted delivery and reducing side effects. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible medical benefits.

In conclusion,3-oxopiperazine-1-carboximidamide hydrochloride (CAS No. 1515923-03-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and biological activities. Its role as a versatile intermediate and lead compound continues to drive innovation in drug discovery efforts worldwide.